Cas no 155139-11-0 (4,4'-((1E,1'E)-Anthracene-9,10-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline))

• Product name: 4,4'-((1E,1'E)-Anthracene-9,10-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline)
• CAS No: 155139-11-0
• MF: C₅₄H₄₀N₂
• MW: 716.9088
• CID: 904195
• PubChem ID: 21349150

4,4'-((1E,1'E)-Anthracene-9,10-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-((1E,1'E)-Anthracene-9,10-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline)
• (E,E)-4,4'-(9,10-Anthracenediyldi-2,1-ethenediyl)bis[N,N-diphenylbenzenamine]
• AKOS015901859
• (E,E)-4,4/'-(9,10-Anthracenediyldi-2,1-ethenediyl)bis[N,N-diphenylbenzenamine]
• N,N-diphenyl-4-[(E)-2-[10-[(E)-2-[4-(N-phenylanilino)phenyl]ethenyl]anthracen-9-yl]ethenyl]aniline
• 155139-11-0
• 9,10-Bis[4-(diphenylamino)styryl]anthracene
• DSA
• SCHEMBL12315190
• 4,4'-(Anthracene-9,10-diylbis(ethene-2,1-diyl))bis(N,N-diphenylaniline)
• 138685-19-5

• MDL： MFCD16621080
• Inchi： InChI=1S/C54H40N2/c1-5-17-43(18-6-1)55(44-19-7-2-8-20-44)47-35-29-41(30-36-47)33-39-53-49-25-13-15-27-51(49)54(52-28-16-14-26-50(52)53)40-34-42-31-37-48(38-32-42)56(45-21-9-3-10-22-45)46-23-11-4-12-24-46/h1-40H/b39-33+,40-34+
• InChI Key： HKRPPAJYAMXRHZ-CFTRLRGZSA-N
• SMILES： C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)/C=C/C4=C5C=CC=CC5=C(/C=C/C6=CC=C(C=C6)N(C7=CC=CC=C7)C8=CC=CC=C8)C9=CC=CC=C94

Computed Properties

• Exact Mass: 716.3194
• Monoisotopic Mass: 716.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 56
• Rotatable Bond Count: 10
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų
• XLogP3: 15.4

Experimental Properties

• Density: 1.222
• PSA: 6.48
• LogP: 15.27340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines